1-cyano-N-({2-[3-(trifluoromethyl)phenoxy]pyridin-3-yl}methyl)cyclopropanecarboxamide

• IUPAC Name: 1-cyano-N-[[2-[3-(trifluoromethyl)phenoxy]pyridin-3-yl]methyl]cyclopropane-1-carboxamide
• InChI: InChI=1S/C18H14F3N3O2/c19-18(20,21)13-4-1-5-14(9-13)26-15-12(3-2-8-23-15)10-24-16(25)17(11-22)6-7-17/h1-5,8-9H,6-7,10H2,(H,24,25)
• InChI Key: OXRGJSIFTOJHEH-UHFFFAOYSA-N
• Canonical SMILES: C1CC1(C#N)C(=O)NCC2=C(N=CC=C2)OC3=CC=CC(=C3)C(F)(F)F
• Molecular Formula: C18H14F3N3O2
• Molecular Weight: 361.3 g/mol

Description

The compound “1-cyano-N-({2-[3-(trifluoromethyl)phenoxy]pyridin-3-yl}methyl)cyclopropanecarboxamide” is a complex organic molecule. It contains a trifluoromethyl group, which is a functional group with the formula -CF3. This group is often used in pharmaceuticals and drugs to adjust the steric and electronic properties of a lead compound.

Synthesis Analysis

The synthesis of such compounds often involves various methods to introduce the trifluoromethyl functionality. For instance, carboxylic acids can be converted to trifluoromethyl groups by treatment with sulfur tetrafluoride. Additionally, trifluoromethyl ethers and trifluoromethyl aromatics can be converted into trifluoromethyl compounds by treatment with antimony trifluoride/antimony pentachloride.

Molecular Structure Analysis

The molecular structure of this compound is complex due to the presence of multiple functional groups. The trifluoromethyl group, for instance, has a significant electronegativity that is often described as being intermediate between the electronegativities of fluorine and chlorine.

Chemical Reactions Analysis

The trifluoromethyl group in the compound can participate in various chemical reactions. For example, it can be used to create derivatives by replacing a chloride or a methyl group. This can be used to adjust the steric and electronic properties of a lead compound, or to protect a reactive methyl group from metabolic oxidation.

Mechanism of Action

While the exact mechanism of action of this specific compound is not clear from the available information, compounds with a trifluoromethyl group are often used in pharmaceuticals and drugs. Some notable drugs containing trifluoromethyl groups include efavirenz (Sustiva), an HIV reverse transcriptase inhibitor; fluoxetine (Prozac), an antidepressant; and celecoxib (Celebrex), a nonsteroidal anti-inflammatory drug.